Cas no 2138429-23-7 (4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine)

• Product Name: 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine
• CAS No: 2138429-23-7
• MF: C₆H₃Cl₃FIN₂
• MW: 355.363293886185
• CID: 5870076
• PubChem ID: 165874879
• Update Time: 2025-06-08

4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-790381
• 4-fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine
• 2138429-23-7
• 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine

• Inchi： 1S/C6H3Cl3FIN2/c1-2-3(11)4(10)13-5(12-2)6(7,8)9/h1H3
• InChI Key： ISGBBTDEFSCDQN-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(Cl)(Cl)Cl)N=C1C)F

Computed Properties

• Exact Mass: 353.83906g/mol
• Monoisotopic Mass: 353.83906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine

Recent Advances in the Study of 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine (CAS: 2138429-23-7)

The compound 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine (CAS: 2138429-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique halogenated and trichloromethyl functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, reactivity, and biological activities, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine, highlighting its role as a versatile intermediate in the synthesis of more complex bioactive molecules. The researchers employed a multi-step synthetic route, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, revealing its robustness in acidic and neutral environments, which is crucial for its potential applications in drug formulation.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's efficacy as a building block for the development of novel kinase inhibitors. The presence of the iodine and fluorine atoms in the pyrimidine ring allows for further functionalization via cross-coupling reactions, enabling the creation of diverse libraries of kinase-targeting molecules. Preliminary in vitro assays showed that derivatives of 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine exhibited potent inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound in oncology drug discovery.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine in the development of agrochemicals. The compound's unique structural features were found to enhance the herbicidal activity of certain formulations, offering a new avenue for crop protection. Field trials conducted in 2022 demonstrated significant improvements in weed control efficacy compared to existing products, positioning this compound as a promising candidate for sustainable agriculture.

Despite these advancements, challenges remain in the large-scale production and application of 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine. Issues such as cost-effective synthesis, environmental impact, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic methods and exploring its mechanism of action in greater detail.

In conclusion, 4-Fluoro-5-iodo-6-methyl-2-(trichloromethyl)pyrimidine (CAS: 2138429-23-7) represents a valuable tool in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a compound of significant interest for future research. As studies continue to uncover its potential applications, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.